Cas no 1310272-68-4 (5-[2-(Azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole)

• Product Name: 5-[2-(Azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole
• CAS No: 1310272-68-4
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5799445
• PubChem ID: 62783895
• Update Time: 2025-05-25

5-[2-(Azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1310272-68-4
• 5-[2-(azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole
• EN300-1146150
• AKOS012077968
• 5-[2-(Azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole

• Inchi： 1S/C9H14N2OS/c1-7-9(13-6-11-7)2-3-12-8-4-10-5-8/h6,8,10H,2-5H2,1H3
• InChI Key： BYBWBDJEPLMRET-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCOC1CNC1

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 5-[2-(Azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole

5-[2-(Azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole: A Comprehensive Overview

The compound 5-[2-(Azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole, also known by its CAS number 1310272-68-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The structure of this molecule is characterized by a thiazole ring substituted with a methyl group at position 4 and a 2-(azetidin-3-yloxy)ethyl group at position 5. The azetidine ring, a four-membered cyclic amine, adds unique properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the azetidine moiety in this compound introduces additional complexity and functionality, potentially enhancing its bioactivity. Researchers have explored the role of such compounds in inhibiting enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are key targets for developing treatments for Alzheimer's disease and other related conditions.

In terms of synthesis, the preparation of 5-[2-(Azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole involves a multi-step process that typically begins with the formation of the thiazole ring. This is often achieved through condensation reactions involving thiols and aldehydes or ketones. The substitution at position 5 requires careful control to ensure the correct placement of the azetidine-containing side chain. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

The pharmacokinetic properties of this compound are another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that the molecule has moderate solubility in aqueous solutions, which could influence its bioavailability. However, further investigations are needed to optimize its pharmacokinetic profile for therapeutic applications.

Beyond its potential in pharmacology, this compound also exhibits interesting chemical reactivity. The sulfur atom in the thiazole ring can act as a nucleophile under certain conditions, enabling it to participate in various organic transformations. This reactivity has been exploited in designing novel synthetic routes for complex molecules. For instance, researchers have used this compound as an intermediate in the synthesis of bioactive agents with potential anticancer properties.

In conclusion, 5-[2-(Azetidin-3-yloxy)ethyl]-4-methyl-1,3-thiazole is a versatile compound with promising applications across multiple disciplines. Its unique structure combines the advantages of thiazole derivatives with the functional diversity provided by the azetidine moiety. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.